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Compound of Interest

1-(pyridin-4-ylmethyl)-1H-pyrazol-
Compound Name:
3-amine

Cat. No.: B1394268

CAS Number: 1142952-13-3[1]

Executive Summary

This technical guide provides a comprehensive overview of 1-(pyridin-4-ylmethyl)-1H-
pyrazol-3-amine. Due to the limited availability of published experimental data for this specific
molecule, this document also summarizes the broader context of pyrazole-containing
compounds, which are significant in medicinal chemistry due to their diverse biological
activities. This guide is intended for researchers, scientists, and professionals in drug
development who are interested in the chemical properties and potential applications of this
and related compounds.

Compound Identification and Properties

1-(pyridin-4-ylmethyl)-1H-pyrazol-3-amine is a heterocyclic organic compound containing
both a pyrazole and a pyridine ring. The confirmed Chemical Abstracts Service (CAS) number
for this compound is 1142952-13-3.[1]

Table 1: Physicochemical Properties
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Property Value Source
Molecular Formula C9H10N4 PubChem
Molecular Weight 174.20 g/mol PubChem
C1=CN=CC=C1CN2C=CC(=N
Canonical SMILES PubChem
2)N
GZUJGDQYNAJGBM-
InChl Key PubChem
UHFFFAOYSA-N
Predicted XlogP 0.4 PubChem
Hydrogen Bond Donor Count 1 PubChem
Hydrogen Bond Acceptor
3 PubChem
Count
Rotatable Bond Count 2 PubChem

Note: The properties listed are computationally predicted and have not been experimentally
verified in publicly available literature.

Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis of 1-(pyridin-4-ylmethyl)-1H-pyrazol-3-
amine are not extensively described in peer-reviewed literature. However, the synthesis of
related pyrazole derivatives often involves the condensation of a hydrazine derivative with a
1,3-dicarbonyl compound or a precursor that can form one in situ.

A general synthetic approach for N-substituted pyrazoles involves the reaction of a primary
amine with a [3-diketone and a hydroxylamine derivative. For instance, a general procedure for
the synthesis of 3,5-dimethyl-1-substituted-pyrazoles is described as follows:

General Experimental Protocol for N-Substituted Pyrazole Synthesis:

e Aprimary amine (1.00 mmol), a 1,3-dicarbonyl compound (e.g., 2,4-pentanedione, 1.10
mmol), and an aminating agent (e.g., O-(4-nitrobenzoyl)hydroxylamine, 1.50 mmol) are
combined in a suitable solvent (e.g., DMF, 5.0 mL).
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e The reaction mixture is heated (e.g., at 80-85 °C) for a specified period (e.g., 1.5 hours).

» After cooling, the reaction is worked up by adding water and extracting the product with an
organic solvent.

e The crude product is then purified using chromatography (e.g., silica gel or basic alumina).

This protocol would need to be adapted for the specific synthesis of 1-(pyridin-4-ylmethyl)-1H-
pyrazol-3-amine, likely starting from 4-(aminomethyl)pyridine and a suitable three-carbon
building block for the pyrazole ring.

Biological Activity and Potential Applications

While there is no specific biological data available for 1-(pyridin-4-ylmethyl)-1H-pyrazol-3-
amine, the pyrazole scaffold is a well-established pharmacophore with a broad range of
biological activities. Molecules containing a pyrazole ring have been reported to exhibit:

Anti-inflammatory and Analgesic Properties: Many pyrazole derivatives have been
investigated for their anti-inflammatory effects.[2]

o Antimicrobial and Antifungal Activity: The pyrazole nucleus is a key component in various
compounds showing activity against bacteria and fungi.

¢ Anticancer Activity: Certain amino-pyrazoles have been identified as potent inhibitors in
cancer-related signaling pathways, such as p38 MAP kinase and Bruton's tyrosine kinase
(BTK).

Antiviral Activity: Some pyrazole derivatives have shown promise as antiviral agents.

Given these established activities for the pyrazole class, it is plausible that 1-(pyridin-4-
ylmethyl)-1H-pyrazol-3-amine could be investigated for similar biological effects. The
presence of the pyridine ring may influence its pharmacokinetic properties and target
interactions.

Signaling Pathways and Mechanisms of Action

There is no information in the current literature regarding the specific signaling pathways
modulated by 1-(pyridin-4-ylmethyl)-1H-pyrazol-3-amine. For many biologically active
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pyrazole derivatives, the mechanism of action involves enzyme inhibition. For example, some
pyrazole-containing drugs are known to inhibit cyclooxygenase (COX) enzymes, which are
involved in the inflammatory response.

Logical Workflow for Investigating a Novel Pyrazole Compound

For a novel compound like 1-(pyridin-4-ylmethyl)-1H-pyrazol-3-amine, a typical research
workflow to elucidate its biological activity and mechanism of action would be as follows.
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Caption: A generalized workflow for the preclinical investigation of a novel chemical entity.
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Conclusion

1-(pyridin-4-ylmethyl)-1H-pyrazol-3-amine is a chemical entity with a confirmed CAS number
but limited publicly available research data. Based on the well-documented biological activities
of the broader pyrazole class of compounds, this molecule represents a potential candidate for
further investigation in various therapeutic areas, particularly in the fields of inflammation,
oncology, and infectious diseases. Future research should focus on establishing robust
synthetic protocols, conducting comprehensive biological screenings, and elucidating its
mechanism of action to determine its potential as a lead compound in drug discovery

programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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pyrazol-3-amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1394268#1-pyridin-4-ylmethyl-1h-pyrazol-3-amine-
cas-number-lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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